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For researchers, scientists, and drug development professionals, the selection of effective and

specific small interfering RNA (siRNA) is a critical first step in loss-of-function studies. This

guide provides a comparative overview of commercially available siRNA products targeting

Centrosomal Protein 120 (CEP120), a key regulator of centriole biogenesis and ciliogenesis.

Due to a lack of publicly available direct comparative studies, this guide focuses on providing

the necessary information and a standardized experimental framework for researchers to

conduct their own side-by-side comparisons.

Introduction to CEP120
Centrosomal Protein 120 (CEP120) is a crucial protein involved in the regulation of centriole

duplication and the formation of cilia.[1][2] It plays a significant role in the microtubule-

dependent coupling of the nucleus and the centrosome.[3] Mutations in the CEP120 gene have

been linked to ciliopathies such as Jeune asphyxiating thoracic dystrophy (JATD) and Joubert

syndrome, highlighting its importance in human development and disease.[2][3][4] Given its

central role in these fundamental cellular processes, CEP120 is a frequent target for

investigation in cell biology and disease modeling.

Commercial CEP120 siRNA Vendors: A Snapshot
Several major life science companies offer pre-designed and validated siRNA products for

targeting CEP120. While each vendor claims high efficiency and specificity, the optimal choice
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can depend on the specific cell type, experimental conditions, and research budget. Below is a

summary of offerings from prominent vendors.

Vendor Product Name Key Features
Guaranteed
Knockdown

Modifications

Thermo Fisher

Scientific

Silencer® Select

siRNA

LNA-modified for

increased

potency and

specificity; off-

target prediction

algorithms used

in design.

≥80%

knockdown with

at least two of

three individual

siRNAs.

LNA (Locked

Nucleic Acid)

Dharmacon

(Horizon

Discovery)

ON-

TARGETplus™

siRNA

Patented dual-

strand

modification to

reduce off-target

effects;

SMARTpool

technology

combines four

siRNAs.

≥75%

knockdown at

the mRNA level.

Proprietary

modifications on

both strands.

Qiagen FlexiTube siRNA

HP OnGuard

siRNA Design for

high potency and

specificity;

available as

individual

siRNAs or

GeneSolutions (4

siRNAs).

≥70%

knockdown with

at least two of

four individual

siRNAs.

Not specified.

Santa Cruz

Biotechnology
CEP120 siRNA

Pool of 3 target-

specific 19-25 nt

siRNAs.

Not explicitly

quantified as a

percentage.

Not specified.
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Experimental Framework for Comparing CEP120
siRNA Efficacy
To objectively compare the performance of CEP120 siRNA from different vendors, a series of

standardized experiments are recommended. The following protocols provide a robust

framework for assessing knockdown efficiency, potential off-target effects, and impact on cell

viability.

Experimental Workflow

Day 1: Cell Seeding

Day 2: siRNA Transfection

Day 4-5: Analysis

Seed cells in multiple plates
(e.g., 6-well, 24-well, 96-well)

for different assays

Transfect cells with CEP120 siRNA
from each vendor and controls
(non-targeting siRNA, mock)

24h incubation

Quantitative RT-PCR
(mRNA knockdown)

48-72h post-transfection

Western Blot
(Protein knockdown)

48-72h post-transfection

Cell Viability Assay
(e.g., MTT, CellTiter-Glo)

48-72h post-transfection

Immunofluorescence
(Protein localization)

48-72h post-transfection

Click to download full resolution via product page

Caption: A generalized workflow for comparing the effects of CEP120 siRNA from different

vendors.

Key Experimental Protocols
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1. siRNA Transfection

Cell Seeding: Plate cells (e.g., HeLa, RPE-1, or a cell line relevant to your research) in 6-well

plates at a density that will result in 50-70% confluency at the time of transfection.

Complex Formation: For each siRNA vendor, dilute the CEP120 siRNA and a non-targeting

control siRNA in serum-free medium. In a separate tube, dilute the transfection reagent (e.g.,

Lipofectamine™ RNAiMAX) in serum-free medium. Combine the diluted siRNA and

transfection reagent, mix gently, and incubate at room temperature for 10-20 minutes to

allow for complex formation.

Transfection: Add the siRNA-lipid complexes to the cells.

Incubation: Incubate the cells for 48-72 hours before analysis.

2. Quantitative RT-PCR (qRT-PCR) for mRNA Knockdown Assessment

RNA Isolation: At 48 hours post-transfection, lyse the cells and isolate total RNA using a

commercially available kit (e.g., RNeasy Mini Kit, Qiagen).

cDNA Synthesis: Synthesize complementary DNA (cDNA) from the isolated RNA using a

reverse transcription kit.

Real-Time PCR: Perform real-time PCR using primers specific for CEP120 and a

housekeeping gene (e.g., GAPDH, ACTB) for normalization.

Data Analysis: Calculate the relative expression of CEP120 mRNA using the ΔΔCt method to

determine the percentage of knockdown for each siRNA.[5]

3. Western Blot for Protein Knockdown Verification

Protein Extraction: At 72 hours post-transfection, wash the cells with ice-cold PBS and lyse

them in RIPA buffer supplemented with protease inhibitors.

Protein Quantification: Determine the protein concentration of each lysate using a BCA or

Bradford assay.
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SDS-PAGE and Transfer: Separate equal amounts of protein (20-30 µg) on an SDS-

polyacrylamide gel and transfer to a PVDF or nitrocellulose membrane.

Immunoblotting: Block the membrane and then incubate with a primary antibody against

CEP120 overnight at 4°C. Wash the membrane and incubate with an appropriate HRP-

conjugated secondary antibody.

Detection: Visualize the protein bands using an enhanced chemiluminescence (ECL)

substrate.

Analysis: Re-probe the membrane with an antibody against a loading control (e.g., GAPDH,

β-actin) to confirm equal loading. Quantify band intensities to determine the percentage of

CEP120 protein reduction.[6][7]

4. Cell Viability Assay

Procedure: At 48 or 72 hours post-transfection, assess cell viability using a commercially

available assay such as MTT, WST-1, or CellTiter-Glo®.

Analysis: Compare the viability of cells transfected with CEP120 siRNA from each vendor to

cells transfected with a non-targeting control and mock-transfected cells to identify any

potential cytotoxic effects.[8]

5. Immunofluorescence for Phenotypic Analysis

Cell Preparation: Grow cells on glass coverslips and transfect with the different CEP120

siRNAs.

Fixation and Permeabilization: At 72 hours post-transfection, fix the cells with 4%

paraformaldehyde and permeabilize with 0.1% Triton X-100.

Staining: Block the cells and then incubate with a primary antibody against CEP120 and a

co-stain for a relevant cellular structure (e.g., γ-tubulin for centrosomes, acetylated tubulin for

cilia). Follow with fluorescently labeled secondary antibodies.

Imaging: Acquire images using a fluorescence or confocal microscope.
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Analysis: Assess the reduction in CEP120 protein levels at the centrosome and any resulting

phenotypes, such as defects in ciliogenesis.[9][10][11]

CEP120 Signaling in Ciliogenesis
CEP120 is a central player in the intricate process of ciliogenesis. It is required for the

assembly of centriole appendages, which are essential for the docking of the basal body to the

cell membrane to initiate cilia formation.[1] CEP120 interacts with other key ciliopathy-

associated proteins, including C2CD3 and Talpid3, to regulate this process.[1][12] Depletion of

CEP120 leads to defects in centriole elongation and the recruitment of these essential proteins

to the distal ends of centrioles, ultimately impairing ciliogenesis.[1]

Centriole Maturation & Ciliogenesis

CEP120

C2CD3

interacts with

Talpid3

interacts with

Centriole Appendage
Assembly

Ciliogenesis

Jeune Asphyxiating Thoracic Dystrophy
Joubert Syndrome

disruption leads to
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Caption: A simplified diagram of CEP120's role in the ciliogenesis pathway.

Conclusion
While vendors provide valuable pre-designed siRNA reagents for CEP120 knockdown, the

absence of independent comparative data necessitates a careful in-house evaluation. By

following the standardized experimental framework outlined in this guide, researchers can

systematically assess the performance of different CEP120 siRNA products. This empirical

approach will enable the selection of the most effective and specific siRNA for your particular

research needs, ensuring the reliability and reproducibility of your findings in the investigation

of CEP120 function and its role in disease.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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